Cas no 33159-27-2 (Ecabet)

• Product Name: Ecabet
• CAS No: 33159-27-2
• MF: C₂₀H₂₈O₅S
• MW: 380.4983253479
• MDL: MFCD11044526
• CID: 89002
• PubChem ID: 65781
• Update Time: 2025-04-18

Ecabet Chemical and Physical Properties

Names and Identifiers

• Ecabet
• (1R,4aS,10aR)-1,4a-dimethyl-7-propan-2-yl-6-sulfo-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
• 12-sulfodehydroabietic acid
• Ecabetum
• Gastrom
• sulfodehydroabietic acid
• 13-Isopropyl-12-sulfopodocarpa-8,11,13-trien-15-oic acid
• 2K02669KWP
• (1R,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-6-sulfo-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-1-carboxylic acid
• D07885
• NCGC00181160-01
• ECABET [MI]
• CHEBI:135593
• HY-B0691
• DB05265
• UNII-2K02669KWP
• CAS-33159-27-2
• Ecabet (INN)
• CHEMBL2104585
• DTXCID5026881
• AKOS015917316
• NS00069179
• Ecabet [INN]
• (1R,4AS,10AR)-1,4A-DIMETHYL-7-(PROPAN-2-YL)-6-SULFO-1,2,3,4,4A,9,10,10A-OCTAHYDROPHENANTHRENE-1-CARBOXYLIC ACID
• Q20817236
• SCHEMBL373030
• AS-55875
• CS-0009589
• DTXSID7046881
• BCP12970
• Tox21_112763
• ECABET [WHO-DD]
• D81888
• 33159-27-2
• Ecabetum [INN-Latin]
• (4Beta)-12-Sulfoabieta-8,11,13-trien-18-oic acid
• 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-6-sulfo-1-phenanthrenecarboxylic acid 6-sodium salt
• TA-2711E
• TA 2711
• DA-52792
• Ecabetum (INN-Latin)
• BRD-K03353589-236-01-4

• MDL： MFCD11044526
• Inchi： 1S/C20H28O5S/c1-12(2)14-10-13-6-7-17-19(3,8-5-9-20(17,4)18(21)22)15(13)11-16(14)26(23,24)25/h10-12,17H,5-9H2,1-4H3,(H,21,22)(H,23,24,25)/t17-,19-,20-/m1/s1
• InChI Key： IWCWQNVIUXZOMJ-MISYRCLQSA-N
• SMILES： S(C1C(C(C)C)=CC2CC[C@H]3[C@@](C(=O)O)(C)CCC[C@]3(C)C=2C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 380.16600
• Monoisotopic Mass: 380.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.562
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 100.05000
• LogP: 5.23240
• Specific Rotation: D25 +72.4° (c = 2.5 in alcohol)
• Vapor Pressure: Not available

Ecabet Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)